Cas no 91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-)

• Product Name: Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
• CAS No: 91902-87-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 767154
• PubChem ID: 71328601
• Update Time: 2025-04-19

Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
• 1-(1,8-dihydroxy-6-methylnaphthalen-2-yl)ethanone
• 1-(1,8-Dihydroxy-6-methylnaphthalen-2-yl)ethan-1-one
• 91902-87-3
• DTXSID30757535

• Inchi： 1S/C13H12O3/c1-7-5-9-3-4-10(8(2)14)13(16)12(9)11(15)6-7/h3-6,15-16H,1-2H3
• InChI Key： JTURDGSXQNLYHD-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C2C=C(C)C=C(C2=1)O

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų